Cas no 269396-77-2 (Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid)

• Product Name: Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid
• CAS No: 269396-77-2
• MF: C₁₆H₂₀F₃NO₄
• MW: 347.329515457153
• MDL: MFCD01860966
• CID: 253838
• PubChem ID: 7009809
• Update Time: 2025-10-29

Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid
• Benzenebutanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)-, (βR)-
• Boc-(R)-3-Amino-4-(2-trifluoromethylphenyl)-butyric acid
• (betaR)-beta-[[(tert-Butoxy)carbonyl]amino]-2-(trifluoromethyl)benzenebutanoic acid
• (R)-Boc-2-trifluoromethyl-b-homophenylalanine
• 269396-77-2
• (R)-3-((tert-butoxycarbonyl)amino)-4-(2-(trifluoromethyl)phenyl)butanoicacid
• Boc-(R)-3-Amino-4-(2-trifluoromethylphenyl)butanoic acid
• DTXSID001128695
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-[2-(trifluoromethyl)phenyl]butanoic acid
• (R)-3-(tert-butoxycarbonylamino)-4-(2-(trifluoromethyl)phenyl)butanoic acid
• (betaR)-beta-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)benzenebutanoic acid
• Boc-2-trifluoromethyl-D-beta-homophenylalanine
• AKOS026670273
• AC-22249
• D86861
• MFCD01860966
• (R)-3-((tert-butoxycarbonyl)amino)-4-(2-(trifluoromethyl)phenyl)butanoic acid
• (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-[2-(trifluoromethyl)phenyl]butanoic acid
• PS-12284
• (3R)-3-[(tert-butoxycarbonyl)amino]-4-[2-(trifluoromethyl)phenyl]butanoic acid
• (I(2)R)-I(2)-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)benzenebutanoic acid

• MDL： MFCD01860966
• Inchi： 1S/C16H20F3NO4/c1-15(2,3)24-14(23)20-11(9-13(21)22)8-10-6-4-5-7-12(10)16(17,18)19/h4-7,11H,8-9H2,1-3H3,(H,20,23)(H,21,22)/t11-/m1/s1
• InChI Key： YQJFIZXCXGBMPB-LLVKDONJSA-N
• SMILES： FC(C1C=CC=CC=1C[C@H](CC(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 347.13400
• Monoisotopic Mass: 347.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.246
• PSA: 75.63000
• LogP: 4.00680

Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid Security Information

• HazardClass：IRRITANT

Additional information on Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid

Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid: An Overview of a Versatile Compound in Medicinal Chemistry

Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid (CAS No. 269396-77-2) is a chiral amino acid derivative that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound is characterized by its tert-butyloxycarbonyl (Boc) protecting group, which is commonly used to mask the amino functionality during synthetic manipulations. The presence of a trifluoromethyl group on the phenyl ring adds to its chemical versatility and biological activity.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the electronic and steric properties of the molecule. This feature makes Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid an attractive building block for the synthesis of bioactive compounds, particularly those targeting specific protein-protein interactions or enzyme inhibition. Recent studies have highlighted the importance of fluorinated compounds in drug design, as they can improve metabolic stability, enhance binding affinity, and modulate pharmacokinetic properties.

In the context of medicinal chemistry, Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid has been explored for its potential as a lead compound in various therapeutic areas. One notable application is in the development of inhibitors for kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. The chiral nature of this compound, specifically the (R) configuration, ensures that it can selectively interact with target proteins, thereby minimizing off-target effects and improving therapeutic efficacy.

Recent research has also focused on the use of Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid in the synthesis of peptidomimetics. Peptidomimetics are small molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as increased stability and reduced immunogenicity. The Boc protecting group allows for controlled deprotection during synthesis, enabling the sequential addition of amino acids to form complex peptidic structures. This approach has been particularly useful in the development of inhibitors for proteases, which are enzymes involved in various physiological processes and diseases.

The synthetic accessibility of Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid has been well-documented in the literature. Several efficient synthetic routes have been developed to prepare this compound, including enantioselective catalytic methods and chiral resolution techniques. These synthetic strategies not only ensure high yields but also provide access to both enantiomers, allowing researchers to explore the stereochemical effects on biological activity.

In addition to its use as a building block for drug discovery, Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid has been investigated for its potential as a probe molecule in chemical biology studies. Its unique structure makes it suitable for labeling and tracking specific biomolecules within cells, providing insights into cellular processes and disease mechanisms. For example, it has been used to study protein-protein interactions involved in cell signaling pathways and to investigate the role of specific enzymes in metabolic processes.

The physicochemical properties of Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it easy to handle in laboratory settings. Its stability under various conditions has been confirmed through extensive testing, ensuring that it remains an effective reagent for synthetic chemistry applications.

In conclusion, Boc-(R)-3-Amino-4-(2-trifluoromethyl-phenyl)-butyric acid (CAS No. 269396-77-2) is a versatile compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features, including the Boc protecting group and trifluoromethyl substituent, make it an attractive candidate for drug discovery efforts targeting various therapeutic areas. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.